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Welcome to the technical support center for minimizing contamination in trace analysis. This

resource is designed for researchers, scientists, and drug development professionals to help

identify and troubleshoot sources of contamination in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of contamination in a trace analysis laboratory?

A1: Contamination in trace analysis can originate from various sources within the laboratory.

The most common sources include the water and acids used for sample and standard

preparation, the labware that comes into contact with the samples, the general laboratory

environment, and the analysts themselves.[1] Contaminants can be introduced from

atmospheric dust, unsuitable equipment, and reagents.[2] Even the plastics used in the lab can

be a source of extractable elements.[2]

Q2: How significant is water purity for trace analysis?

A2: The quality of water is critical for achieving consistent and interference-free results in trace

analysis.[3] Ultrapure water is extensively used for sample and standard dilution, as a reagent

blank, and for cleaning instruments and sample containers.[4][5] Any trace element

contamination in the water will be carried through the entire analysis and affect the final results.

[4] Using freshly purified ultrapure water helps to achieve a low background signal, which

improves analytical sensitivity and reliability.[3]
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Q3: Can the type of labware I use affect my results?

A3: Absolutely. The material of your labware can be a significant source of contamination.

Glassware, for instance, is known to be a source of elements like boron, silicon, and sodium.[1]

While plastics are often preferred, they can also introduce contaminants.[2] For the most

sensitive applications, fluoropolymers like PFA and FEP are considered ideal due to their very

low levels of impurities.[2] It is crucial to select labware materials carefully based on the specific

elements you are analyzing.

Q4: What are some best practices for handling samples to avoid contamination?

A4: To minimize contamination during sample handling, it is recommended to work in a clean-

room environment.[6] All surfaces and equipment should be thoroughly cleaned.[6] Analysts

should wear powder-free gloves, lab coats, and tie back long hair to avoid contaminating

samples with skin, hair, or dust.[7] When pipetting, avoid touching the tip to any surface other

than the intended liquid and never turn a pipette sideways with liquid in the tip, as this can

corrode the piston and contaminate subsequent samples.

Troubleshooting Guides
Q1: My analytical blanks are consistently high. What should I investigate?

A1: High analytical blanks are a common issue in trace analysis and indicate the introduction of

contaminants during the analytical process. The first step is to systematically identify the

source of the contamination by running blanks that have been prepared and processed in the

same way as your samples.[8]

Here is a step-by-step guide to troubleshooting high blanks:

Reagent Purity: The purity of your reagents, especially water and acids, is a primary suspect.

Use the highest purity acids available for your dilutions and sample preparations.[1] The

difference in contamination between low and high purity acids can be dramatic.[1] Consider

preparing fresh reagents.

Labware Contamination: Your labware could be leaching contaminants. Ensure that all

sample containers, pipette tips, and other labware are properly cleaned according to a
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rigorous protocol. For trace metal analysis, plasticware is generally preferred over

glassware.[7]

Environmental Exposure: The laboratory environment can introduce airborne contaminants.

[9] Open digestions are particularly susceptible to environmental contamination.[1] If

possible, prepare samples and standards in a clean hood or a designated clean area.[10]

Analyst-Introduced Contamination: Contamination can be introduced from the analyst.

Ensure proper use of personal protective equipment (PPE) such as powder-free gloves.[7]

Be mindful of personal care products, as some cosmetics can contain trace levels of

common metals.[11]

Instrument Carryover: If the high blank appears after a high-concentration sample, it could

be due to instrument carryover. Increase the wash time between samples and consider a

more effective rinse solution.[7] For mercury analysis, adding a small amount of gold to all

solutions can help stabilize it and reduce washout problems.[7]

The following flowchart provides a visual guide to troubleshooting high analytical blanks.
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Start: High Analytical Blank Detected

Step 1: Investigate Reagents
- Check water purity (18.2 MΩ·cm).

- Use highest purity acids (trace metal grade).
- Prepare fresh reagents.

Reagents OK?

Step 2: Evaluate Labware
- Review cleaning protocols.

- Use appropriate plasticware (e.g., PFA).
- Test new, pre-cleaned labware.

Yes

Contamination Source Identified & Resolved

No, Fix & Re-run

Labware Clean?

Step 3: Assess Environment
- Prepare samples in a clean hood.
- Minimize sample exposure to air.

- Check HEPA filter status.

Yes

No, Re-clean & Re-run

Environment Controlled?

Step 4: Review Analyst Technique
- Use powder-free gloves.

- Ensure proper PPE usage.
- Check for potential cosmetic contamination.

Yes

No, Improve & Re-run

Technique Correct?

Step 5: Check for Instrument Carryover
- Increase rinse time between samples.

- Use a more effective rinse solution.
- Analyze multiple blanks after a high standard.

Yes

No, Retrain & Re-run

Carryover Ruled Out?

Yes, Re-evaluate

No, Optimize Method

Click to download full resolution via product page

Troubleshooting flowchart for high analytical blanks.
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Data on Contamination Sources
The following tables summarize quantitative data on potential contaminants from various

sources commonly found in a trace analysis laboratory.

Table 1: Comparison of Labware Materials for Trace Analysis

Material Advantages
Potential Contaminants &
Considerations

Borosilicate Glass
Reusable, transparent, good

thermal resistance.

Can leach B, Si, Na, and other

metals.[1] Not recommended

for sensitive trace metal

analysis.

Polypropylene (PP)
Inexpensive, translucent, good

chemical resistance.

Can contain metallic additives

from manufacturing. May leach

Al, Cr, Hf, Hg, Pb, and Sn,

though often at low levels.[5]

High-Density Polyethylene

(HDPE)

Inexpensive, flexible, good

chemical resistance.

Can have elevated

concentrations of Cr.[5]

Generally suitable for many

trace analyses.[5]

Polytetrafluoroethylene (PTFE)
Excellent chemical and thermal

resistance.

Can be more difficult to clean

due to surface roughness and

may have higher levels of trace

metal impurities compared to

PFA and FEP.[2]

Perfluoroalkoxy (PFA) &

Fluorinated Ethylene

Propylene (FEP)

Very low levels of impurities,

chemically inert, smooth

surface.

Considered the best choice for

ultra-trace analysis.[2] FEP

has a lower maximum use

temperature than PFA.[2]

Table 2: Typical Trace Metal Impurities in Different Grades of Nitric Acid (HNO₃)
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Element
Reagent Grade
(ppm)

Trace Metal Grade
(ppb)

High
Purity/Ultrapur
(ppt)

Aluminum (Al) < 1 < 1 < 100

Calcium (Ca) < 1 < 1 < 100

Chromium (Cr) < 0.1 < 1 < 10

Copper (Cu) < 0.1 < 0.5 < 10

Iron (Fe) < 0.2 < 1 < 100

Lead (Pb) < 0.1 < 0.5 < 10

Magnesium (Mg) < 1 < 1 < 100

Manganese (Mn) < 0.05 < 0.1 < 10

Nickel (Ni) < 0.1 < 0.5 < 10

Zinc (Zn) < 0.2 < 1 < 100

Note: Values are typical and can vary by manufacturer and lot. Always refer to the certificate of

analysis for specific impurity levels.

Table 3: Leachable Elements from Laboratory Gloves in Dilute Acid
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Glove Type
Major Leached Elements
(>1 µg)

Other Notable Leached
Elements (100-1000 ng)

Nitrile
Zn, Mg, Ti, Fe, Rb, Sr, Zr, Sn,

Hf, Pb

Li, Sc, V, Cr, Ni, Cu, Ga, As,

Se, Y, Ag, Ba, La, Ce, Nd, Tl,

Th

Latex
Zn, Mg, Ti, Fe, Rb, Sr, Zr, Sn,

Hf, Pb

Li, Sc, V, Cr, Ni, Cu, Ga, As,

Se, Y, Ag, Ba, La, Ce, Nd, Tl,

Th

Neoprene
Zn, Mg, Ti, Fe, Rb, Sr, Zr, Sn,

Hf, Pb

Li, Sc, V, Cr, Ni, Cu, Ga, As,

Se, Y, Ag, Ba, La, Ce, Nd, Tl,

Th

Vinyl

Lower quantities of most

elements, but higher in In and

Sn.

Data is based on leaching in weak acid at room temperature. The amount of leached elements

can vary significantly between brands and batches.

Experimental Protocols
Protocol 1: Comprehensive Labware Cleaning for Trace Metal Analysis

This protocol is designed for cleaning plasticware (PFA, FEP, PP, HDPE) for ultra-trace metal

analysis.

Materials:

Phosphate-free laboratory detergent

Deionized (DI) water

Trace metal grade nitric acid (HNO₃)

Trace metal grade hydrochloric acid (HCl)
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Ultrapure water (18.2 MΩ·cm)

Clean, acid-resistant containers for soaking

Clean, laminar flow hood for drying

Procedure:

Initial Decontamination:

Rinse the labware thoroughly with DI water to remove any gross contamination.

If necessary, use a soft, non-abrasive brush to dislodge any particulate matter.

Detergent Wash:

Prepare a solution of phosphate-free laboratory detergent in DI water according to the

manufacturer's instructions.

Submerge the labware in the detergent solution and sonicate for 30 minutes.

Rinse the labware thoroughly with DI water at least 5 times.

Acid Leaching (Step 1 - Nitric Acid):

In a designated, clean, acid-resistant container, prepare a 10% (v/v) solution of trace metal

grade nitric acid in DI water.

Submerge the labware in the nitric acid solution, ensuring all surfaces are in contact with

the acid.

Cover the container and allow the labware to soak for a minimum of 24 hours at room

temperature. For PFA and PTFE, this can be done at an elevated temperature (e.g., 60-

80°C) for a shorter duration (4-6 hours) to improve cleaning efficiency.

Carefully remove the labware from the nitric acid bath and rinse thoroughly with ultrapure

water (at least 5 times).
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Acid Leaching (Step 2 - Hydrochloric Acid, Optional but Recommended):

In a separate clean container, prepare a 10% (v/v) solution of trace metal grade

hydrochloric acid in DI water.

Submerge the nitric acid-leached labware in the hydrochloric acid solution.

Cover the container and allow the labware to soak for a minimum of 24 hours at room

temperature.

Remove the labware and rinse thoroughly with ultrapure water (at least 5 times).

Final Rinse:

Rinse the labware one final time with ultrapure water.

Drying and Storage:

Allow the labware to air dry in a clean, particle-free environment, such as a laminar flow

hood or a designated clean cabinet.

Once completely dry, store the labware in sealed, clean plastic bags to prevent re-

contamination.

The following diagram illustrates the workflow for this cleaning protocol.
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Start: Contaminated Labware

1. Initial DI Water Rinse

2. Detergent Wash & Sonication (30 min)

3. Thorough DI Water Rinse (5x)

4. Nitric Acid Soak (10% HNO₃, ≥24h)

5. Ultrapure Water Rinse (5x)

6. Hydrochloric Acid Soak (10% HCl, ≥24h, Optional)

7. Ultrapure Water Rinse (5x)

8. Final Ultrapure Water Rinse

9. Dry in Clean Hood & Store in Sealed Bags

End: Clean Labware Ready for Use

Click to download full resolution via product page

Workflow for comprehensive labware cleaning.
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Protocol 2: Routine Cleaning of ICP-MS Cones (Sampler and Skimmer)

This protocol outlines a general procedure for cleaning ICP-MS cones. Always consult your

instrument's manual for specific recommendations.

Materials:

Powder-free nitrile gloves

Deionized (DI) water

2% (v/v) nitric acid (HNO₃) solution (trace metal grade)

Cotton swabs

Beakers

Ultrasonic bath

Procedure for Light to Moderate Deposits:

Removal:

Following the instrument manufacturer's instructions, carefully remove the sampler and

skimmer cones from the interface. Wear powder-free gloves throughout the process.

Initial Rinse:

Rinse the cones thoroughly with DI water to remove any loose deposits.

Sonication:

Place the cones (tip facing up) in a beaker containing a 2% nitric acid solution.

Place the beaker in an ultrasonic bath and sonicate for 5-10 minutes.

Manual Cleaning:
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Carefully wipe the surface of the cones with a cotton swab dipped in the 2% nitric acid

solution to remove any remaining residue. Pay special attention to the orifice, but be

extremely careful not to damage it.

Final Rinsing:

Rinse the cones thoroughly with DI water.

Place the cones in a beaker of fresh DI water and sonicate for another 5 minutes to

remove any residual acid. Repeat this step two more times with fresh DI water.

Drying:

Allow the cones to air dry completely in a clean, dust-free environment before reinstalling

them in the instrument.

Common Contamination Pathways
The following diagram illustrates the interconnected sources of contamination in a typical trace

analysis laboratory.
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Analyst Materials & Reagents

Laboratory Environment

Analytical Sample

Airborne Particles

Personnel

Cosmetics/Personal Care
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Direct/Indirect Contact

Leaching

Reagents (Acids, Water)

Sample Containers

Pipette Tips

Impurity Introduction

Leaching

Leaching
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Common sources of contamination in trace analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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